Cas no 103393-69-7 (1-Ethyl-2-methyl-1H-benzo[d]imidazol-6-amine)

1-Ethyl-2-methyl-1H-benzo[d]imidazol-6-amine structure
103393-69-7 structure
Product Name:1-Ethyl-2-methyl-1H-benzo[d]imidazol-6-amine
CAS No:103393-69-7
MF:C10H13N3
MW:175.230321645737
CID:125634
Update Time:2023-08-02

1-Ethyl-2-methyl-1H-benzo[d]imidazol-6-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-6-amine,1-ethyl-2-methyl-
    • 1H-Benzimidazol-6-amine,1-ethyl-2-methyl-(9CI)
    • 1-ethyl-2-methyl-1H-benzo[d]imidazol-6-amine
    • 1-Ethyl-2-methyl-1H-benzo[d]imidazol-6-amine
    • Inchi: 1S/C10H13N3/c1-3-13-7(2)12-9-5-4-8(11)6-10(9)13/h4-6H,3,11H2,1-2H3
    • InChI Key: ZWUMWJWAXNQYEM-UHFFFAOYSA-N
    • SMILES: N1(C(C)=NC2C=CC(=CC1=2)N)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 183
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.8
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